N-[3-({[4-(propan-2-yloxy)phenyl]carbonyl}amino)propyl]pyrazine-2-carboxamide

• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol
• IUPAC Name: N-[3-[(4-propan-2-yloxybenzoyl)amino]propyl]pyrazine-2-carboxamide
• InChI: InChI=1S/C18H22N4O3/c1-13(2)25-15-6-4-14(5-7-15)17(23)21-8-3-9-22-18(24)16-12-19-10-11-20-16/h4-7,10-13H,3,8-9H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: JAOXGPNDNPTZQM-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NCCCNC(=O)C2=NC=CN=C2

Description

N-[3-({[4-(propan-2-yloxy)phenyl]carbonyl}amino)propyl]pyrazine-2-carboxamide, also known as P7C3-A20, is a chemical compound that has gained attention in scientific research for its potential neuroprotective effects.

Mechanism of Action

The exact mechanism of action of N-[3-({[4-(propan-2-yloxy)phenyl]carbonyl}amino)propyl]pyrazine-2-carboxamide is not fully understood. However, it is believed to work by promoting the survival of neurons and preventing their death. It may also work by increasing the production of certain proteins that are important for neuronal survival.
Biochemical and Physiological Effects:
N-[3-({[4-(propan-2-yloxy)phenyl]carbonyl}amino)propyl]pyrazine-2-carboxamide has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the production of proteins that are important for neuronal survival, as well as to reduce inflammation in the brain. Additionally, it has been shown to improve mitochondrial function, which is important for energy production in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-({[4-(propan-2-yloxy)phenyl]carbonyl}amino)propyl]pyrazine-2-carboxamide in lab experiments is its potential neuroprotective effects. It may be useful in studying neurological diseases such as Alzheimer's and Parkinson's. However, there are also limitations to using N-[3-({[4-(propan-2-yloxy)phenyl]carbonyl}amino)propyl]pyrazine-2-carboxamide in lab experiments. It is a relatively new compound, and more research is needed to fully understand its effects. Additionally, it may not be suitable for all types of experiments, and caution should be taken when interpreting results.

Future Directions

There are many potential future directions for research on N-[3-({[4-(propan-2-yloxy)phenyl]carbonyl}amino)propyl]pyrazine-2-carboxamide. One area of interest is its potential use in treating neurological diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects. N-[3-({[4-(propan-2-yloxy)phenyl]carbonyl}amino)propyl]pyrazine-2-carboxamide may also have applications in other areas of medicine, such as cancer treatment, and more research is needed to explore these possibilities.

Synthesis Methods

N-[3-({[4-(propan-2-yloxy)phenyl]carbonyl}amino)propyl]pyrazine-2-carboxamide is synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis method involves the use of organic solvents and requires careful attention to detail to ensure the purity of the final product.

Scientific Research Applications

N-[3-({[4-(propan-2-yloxy)phenyl]carbonyl}amino)propyl]pyrazine-2-carboxamide has been extensively studied for its potential neuroprotective effects. In animal models, it has been shown to increase the survival of newborn neurons in the hippocampus, a region of the brain important for learning and memory. Additionally, N-[3-({[4-(propan-2-yloxy)phenyl]carbonyl}amino)propyl]pyrazine-2-carboxamide has been shown to improve cognitive function and reduce symptoms of depression in animal models.